Cas no 2229480-04-8 (N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline)

• Product Name: N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline
• CAS No: 2229480-04-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6390618
• PubChem ID: 165858491
• Update Time: 2025-05-25

N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline
• EN300-1812200
• 2229480-04-8

• Inchi： 1S/C14H21NO2/c1-5-15(6-2)11-7-8-12(13(9-11)16-4)14(3)10-17-14/h7-9H,5-6,10H2,1-4H3
• InChI Key： MAZXZGHADHXHAZ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC(=CC=1OC)N(CC)CC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25Ų

Additional information on N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline

Comprehensive Overview of N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline (CAS No. 2229480-04-8)

N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline (CAS No. 2229480-04-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique epoxide and aniline functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural flexibility and reactivity.

The molecular structure of N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline features a methoxy-substituted aniline core coupled with a 2-methyloxirane moiety. This combination imparts distinct electronic and steric properties, making it valuable for designing pharmaceutical intermediates and advanced materials. Recent studies highlight its role in the development of bioactive compounds, particularly in targeting enzyme inhibition and receptor modulation.

In the context of current research trends, N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline aligns with the growing demand for sustainable chemistry and green synthesis methods. Scientists are investigating eco-friendly catalytic systems to optimize its production, reducing waste and energy consumption. This focus resonates with the broader push toward environmentally benign chemical processes, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in polymer chemistry. The epoxide group in N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline can undergo ring-opening reactions, enabling the creation of cross-linked polymers with tailored properties. Such materials are explored for applications in coatings, adhesives, and even biodegradable plastics, addressing the global need for sustainable alternatives to conventional materials.

From a pharmacological perspective, derivatives of N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline are being studied for their neuroprotective and anti-inflammatory effects. These properties are particularly relevant given the rising prevalence of neurodegenerative diseases and chronic inflammatory conditions. The compound's ability to interact with biological targets makes it a promising candidate for further drug discovery efforts.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline and ensure its purity. Quality control is critical, especially when the compound is used in high-value applications like pharmaceutical manufacturing or material science. Researchers often search for reliable protocols to analyze and purify this compound, underscoring the importance of standardized methodologies.

In summary, N,N-diethyl-3-methoxy-4-(2-methyloxiran-2-yl)aniline (CAS No. 2229480-04-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features and reactivity profile make it a valuable asset in organic synthesis, material development, and pharmaceutical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.